Cas no 1211506-35-2 (2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylmethylamino)ethanol)

• Product Name: 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylmethylamino)ethanol
• CAS No: 1211506-35-2
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 5272992
• Update Time: 2025-05-19

2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylmethylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amino}ethan-1-ol
• 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylmethylamino)ethanol

• Inchi： 1S/C10H16N2OS/c13-6-5-11-7-10-12-8-3-1-2-4-9(8)14-10/h11,13H,1-7H2
• InChI Key： ULCUQFSNVLMHJN-UHFFFAOYSA-N
• SMILES： S1C(CNCCO)=NC2=C1CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• XLogP3: 0.8
• Topological Polar Surface Area: 73.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylmethylamino)ethanol

2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylmethylamino)ethanol: A Comprehensive Overview

The compound with CAS No. 1211506-35-2, commonly referred to as 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylmethylamino)ethanol, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic compounds known as benzothiazoles, which are widely studied for their unique chemical properties and biological activities. The benzothiazole core of this molecule is a bicyclic structure consisting of a benzene ring fused with a thiazole ring, which contributes to its stability and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and materials science. For instance, researchers have explored the use of this compound as a precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. The tetrahydrobenzothiazole moiety in this compound adds an additional layer of complexity by introducing saturated rings that can influence the molecule's electronic properties and reactivity.

The synthesis of 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylmethylamino)ethanol typically involves multi-step organic reactions. One common approach is the condensation of an appropriate thioamide with a ketone or aldehyde to form the benzothiazole ring system. Subsequent hydrogenation steps can be employed to saturate the rings and introduce the tetrahydro functionality. The aminoethanol group attached to the benzothiazole core is particularly interesting due to its ability to act as a chelating agent or a site for further functionalization.

In terms of applications, this compound has shown promise in the field of pharmaceuticals. Its ability to act as a chelating agent makes it a potential candidate for metalloenzyme inhibitors or radiopharmaceuticals. Recent research has also focused on its role in bioconjugation chemistry, where it can serve as a linker between biomolecules and imaging agents or therapeutic payloads. This versatility underscores its importance in modern medicinal chemistry.

From an environmental perspective, understanding the degradation pathways of benzothiazole derivatives is crucial for assessing their ecological impact. Studies have shown that these compounds can undergo microbial degradation under specific conditions, reducing their persistence in the environment. This knowledge is essential for designing sustainable synthetic routes and minimizing ecological risks associated with their production and use.

Looking ahead, the development of novel synthetic methods for 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylmethylamino)ethanol will undoubtedly play a key role in expanding its applications. Green chemistry approaches that utilize renewable feedstocks and catalytic processes are gaining traction in this field. Additionally, computational chemistry tools are being employed to predict the optimal conditions for its synthesis and to design analogs with enhanced properties.

In conclusion, CAS No. 1211506-35-2, or 2-(4,5,6,7-Tetrahydro-1,benzothiazolylmethylamino)ethanol, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses